![molecular formula C10H15N3O2S B4630299 2-(2-methyl-3-furoyl)-N-propylhydrazinecarbothioamide](/img/structure/B4630299.png)
2-(2-methyl-3-furoyl)-N-propylhydrazinecarbothioamide
Overview
Description
Synthesis Analysis
- A related compound, 2-((2-aminopyridin-3-yl)methylene)-N-ethylhydrazinecarbothioamide, was synthesized and characterized using spectroscopic methods and density functional theory (DFT) (Ramaiah et al., 2019).
Molecular Structure Analysis
- The molecular structure of a similar compound, (E)-2-(2-Hydroxy-3-methylbenzylidene)-N-methylhydrazine-1-carbothioamide, was analyzed using X-ray diffraction, revealing interactions like N—H⋯S and C—H⋯π (Arafath et al., 2019).
Chemical Reactions and Properties
- Reactions of N-substituted hydrazinecarbothioamides with various compounds led to the formation of different heterocyclic rings, showing versatility in chemical reactions (Aly et al., 2018).
Physical Properties Analysis
- A study on a related compound, 2-((2-hydroxynaphthalen-1-yl)methylene)hydrazinecarbothioamide, using single crystal X-ray diffraction and Hirshfeld surface analysis, provides insights into physical properties like hydrogen bonding interactions (Sivajeyanthi et al., 2017).
Chemical Properties Analysis
- A study on the chemical properties of palladium(II) complexes with a thiourea derivative, including 2-[(2-hydroxyphenyl)methylene]hydrazine-N-(2-propenyl)-carbothioamide, reveals insights into the chemical properties of such compounds (Orysyk et al., 2013).
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The study of Aly, Hassan, and colleagues (2012) presents a methodology for the selective synthesis of new furo[3,4-d]-1,3-thiazoles, utilizing 2-aroyl-hydrazinecarbothioamides, which relates to the chemical family of the compound . This synthesis, carried out in the presence of triethylamine, yields novel heterocyclic compounds, showcasing the role of such chemicals in facilitating diverse chemical reactions leading to heterocyclic ring formation with potential applications in medicinal chemistry and materials science (Aly et al., 2012).
Development of Antimicrobial Agents
Jafari, Mohammadi, and their team (2017) explored the synthesis of 1,3,4-oxadiazole derivatives from acylhydrazide, which shares a synthetic pathway with compounds like 2-(2-methyl-3-furoyl)-N-propylhydrazinecarbothioamide. Their research demonstrates the biological applications of such compounds, particularly their antibacterial and antifungal activities, indicating the potential of these compounds in developing new antimicrobial agents (Jafari et al., 2017).
Anticancer Activity
Muralisankar, Haribabu, and colleagues (2016) synthesized copper(II) and nickel(II) complexes with N-ethyl-2-(phenyl(pyridin-2-yl)methylene)hydrazinecarbothioamide, a compound structurally related to this compound. Their study focuses on the interaction of these complexes with DNA and proteins, alongside evaluating their cytotoxicity against lung cancer cell lines. This research underscores the potential of such compounds in anticancer therapies (Muralisankar et al., 2016).
properties
IUPAC Name |
1-[(2-methylfuran-3-carbonyl)amino]-3-propylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2S/c1-3-5-11-10(16)13-12-9(14)8-4-6-15-7(8)2/h4,6H,3,5H2,1-2H3,(H,12,14)(H2,11,13,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLASYPAAVSTWFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=S)NNC(=O)C1=C(OC=C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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